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Compound of Interest

Compound Name: MHC00188

Cat. No.: B12364662

Essential Safety and Handling Guide for
MHC00188

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
MHCO00188, an allosteric inhibitor of Autotaxin (ATX). The following procedures are designed to
ensure the safety of laboratory personnel and to minimize environmental impact. Given the
absence of a specific Safety Data Sheet (SDS) for MHC00188, the following recommendations
are based on an SDS for a structurally related Autotaxin inhibitor, "Autotaxin inhibitor 12," and
general best practices for handling potent biochemical compounds in a research environment.

Summary of Key Safety Information

MHCO00188 is intended for research use only. As with any chemical of unknown toxicity, it
should be handled with care. Based on a related compound, it is presumed to be harmful if
swallowed and very toxic to aquatic life.[1]
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Property Value Source

Chemical Name MHC00188 MedchemExpress
Allosteric inhibitor of Autotaxin

Target MedchemExpress
(ATX)

IC50 2.53 uM MedchemExpress

CAS Number 1380881-85-5 MedchemExpress

Hazard Statements

Harmful if swallowed. Very

toxic to aquatic life with long

[1]

resumed
(p ) lasting effects.

Store at -20°C (powder) or
-80°C (in solvent). Keep
container tightly sealed in a
Storage ) [1]
cool, well-ventilated area.
Keep away from direct sunlight

and sources of ignition.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling MHC00188.

Equipment Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Body Protection Impervious clothing, such as a lab coat.

) ) A suitable respirator should be used if there is a
Respiratory Protection _ _ ,
risk of inhaling dust or aerosols.

Experimental Protocols
Safe Handling Protocol

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://dcchemicals.com/msds/MSDS_DC21866.html
https://dcchemicals.com/msds/MSDS_DC21866.html
https://www.benchchem.com/product/b12364662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work
area by ensuring it is clean and uncluttered. An accessible safety shower and eye wash
station must be available.[1]

e Weighing and Reconstitution:

o If working with the powdered form, conduct weighing within a chemical fume hood to avoid
inhalation of dust.

o Use only in areas with appropriate exhaust ventilation.[1]

o When reconstituting, add the solvent slowly to the vial containing the powder to minimize
aerosol formation.

« Handling Solutions:
o Avoid contact with eyes and skin.[1]
o Do not eat, drink, or smoke when using this product.[1]
o Wash hands thoroughly after handling.[1]
e Spill Management:
o In case of a spill, collect the spillage.[1]
o For small spills, absorb with an inert material and place in a sealed container for disposal.

o For larger spills, follow your institution's hazardous material spill response protocol.

Disposal Plan

All waste containing MHC00188 must be treated as hazardous waste and disposed of
according to institutional and local regulations.

o Waste Segregation:

o Collect all solid waste (e.g., contaminated gloves, pipette tips, vials) in a dedicated,
labeled hazardous waste container.
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o Collect all liquid waste (e.g., unused solutions, cell culture media containing the
compound) in a separate, labeled hazardous waste container.

o Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste"
and the name "MHC00188".

» Disposal: Dispose of contents and container to an approved waste disposal plant.[1] Avoid
release to the environment.[1]

Workflow for Safe Handling and Disposal of
MHC00188
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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